N-(2-Iodo-4,5-dimethoxyphenyl)acetamide

• Molecular Formula: C10H12INO3
• Molecular Weight: 321.11 g/mol
• IUPAC Name: N-(2-iodo-4,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H12INO3/c1-6(13)12-8-5-10(15-3)9(14-2)4-7(8)11/h4-5H,1-3H3,(H,12,13)
• InChI Key: HJEXTTQHJGYVBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1I)OC)OC

Description

N-(2-Iodo-4,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C10H12INO3 and its molecular weight is 321.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N-(3,4-dimethoxyphenyl)acetamide (6.3 g, 32.0 mmol) in DCM (100 mL) and AcOH (6.5 mL) was added a solution of iodine monochloride (6.3 g, 39 mmol) in DCM (50 mL) dropwise. The reaction mixture was stirred at r.t. for 16 h. Aqueous sat. Na2S2O3 (500 mL) was added. The organic fraction was separated, washed with water (2×250 mL), then brine (100 mL), dried (Na2SO4), filtered and concentrated in vacuo. Purification by column chromatography (SiO2, 50% EtOAc/hexanes) gave the title compound (7.5 g, 72%) as a dark solid. LCMS (ES+) 321.8 (M+H)+, RT 2.67 minutes (Method 5).

Synthesis routes and methods II

Procedure details

To a solution of N-(3,4-dimethoxyphenyl)acetamide (6.3 g, 32.0 mmol) in DCM (100 mL) and AcOH (6.5 mL) was added a solution of iodine monochloride (6.3 g, 39 mmol) in DCM (50 mL) dropwise. The reaction mixture was stirred at r.t. for 16 h. Aqueous sat. Na2S2O3 (500 mL) was added. The organic fraction was separated, washed with water (2×250 mL), then brine (100 mL), dried (Na2SO4), filtered and concentrated in vacuo. Purification by column chromatography (SiO2, 50% EtOAc/hexanes) gave the title compound (7.5 g, 72%) as a dark solid. LCMS (ES+) 321.8 (M+H)+, RT 2.67 minutes (Method 4).